Cas no 627062-06-0 (1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-)

• Product name: 1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-
• CAS No: 627062-06-0
• MF: C₆H₂Cl₄O₆S₃
• MW: 408.083474636078
• MDL: MFCD00474674
• CID: 5228764

1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-

• MDL： MFCD00474674
• Inchi： 1S/C6H2Cl4O6S3/c7-6-4(18(9,13)14)1-3(17(8,11)12)2-5(6)19(10,15)16/h1-2H
• InChI Key： WFVFVIXFGPYMGH-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=CC(S(Cl)(=O)=O)=CC(S(Cl)(=O)=O)=C1Cl

Additional information on 1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-

Professional Introduction to 1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- (CAS No. 627062-06-0)

1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-, with the CAS number 627062-06-0, is a specialized chemical compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of various heterocyclic compounds and pharmaceutical intermediates. The presence of multiple sulfonyl and chloro substituents makes this compound a valuable reagent in the construction of complex molecular frameworks.

The< strong>1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- molecule is characterized by its high reactivity due to the electron-withdrawing nature of the sulfonyl groups and the electrophilic character of the chlorine atoms. This unique combination allows it to participate in a wide range of chemical reactions, including nucleophilic substitution, elimination reactions, and coupling reactions. These properties make it an indispensable tool in synthetic chemistry, particularly in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a growing interest in the use of sulfonyl chlorides as key intermediates in the synthesis of biologically active compounds. The< strong>1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- compound has been employed in various research studies aimed at developing new therapeutic agents. For instance, its ability to introduce sulfonyl groups into organic molecules has been utilized in the synthesis of sulfonamides, which are known for their antimicrobial and anti-inflammatory properties. Additionally, its role in constructing complex heterocyclic structures has been explored in the development of drugs targeting neurological disorders.

One of the most notable applications of< strong>1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- is in the field of medicinal chemistry. Researchers have leveraged its reactivity to develop novel sulfonamide derivatives with enhanced pharmacological activity. These derivatives have shown promise in preclinical studies as potential treatments for various diseases. The compound's ability to facilitate the introduction of sulfonyl groups into biologically relevant molecules has also made it a valuable tool in drug discovery efforts aimed at identifying new therapeutic targets.

The< strong>CAS No. 627062-06-0 identifier ensures that researchers can reliably obtain and utilize this compound for their experiments. Its specific chemical properties and reactivity profile have been well-documented in scientific literature, making it a trusted choice for synthetic chemists. The compound's stability under various reaction conditions further enhances its utility as a synthetic intermediate.

In addition to its pharmaceutical applications, 1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- has found utility in materials science research. Its ability to participate in cross-coupling reactions has been exploited in the synthesis of advanced materials with tailored properties. These materials have potential applications in electronics, coatings, and other high-tech industries. The compound's versatility underscores its importance as a building block in modern chemical synthesis.

The latest research findings continue to highlight the significance of< strong>1,3,5-Benzenetrisulfonyl trichloride, 2-chloro- in advancing chemical synthesis techniques. Studies have demonstrated its role in facilitating efficient and scalable reactions that are crucial for industrial applications. The compound's compatibility with various reaction conditions and its ability to produce high yields make it an attractive option for large-scale synthesis processes.

In conclusion,< strong>1,3,5-Benzenetrisulfonyl trichloride, 2-chloro-, identified by CAS number627062-06-0, is a multifaceted chemical compound with broad applications in pharmaceuticals and materials science. Its unique reactivity and versatility make it an essential tool for researchers seeking to develop innovative solutions across multiple scientific disciplines. As research continues to uncover new uses for this compound,< strong>CAS No.< strong>627062-06-0< strong> will remain a key identifier for this valuable chemical entity.